1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]-

• CAS No.: 195004-69-4
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-[2-(tert-butyliminomethyl)furan-3-yl]propan-1-one
• InChI: InChI=1S/C12H17NO2/c1-5-10(14)9-6-7-15-11(9)8-13-12(2,3)4/h6-8H,5H2,1-4H3
• InChI Key: PAMCILQHFPUNOA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(OC=C1)C=NC(C)(C)C

Description

1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- is a chemical compound with a complex structure that includes a furan ring and a tert-butyl imine group

Preparation Methods

The synthesis of 1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- can be achieved through several synthetic routes. One common method involves the reaction of 3-furylcarbinol with tert-butyl isocyanide under specific conditions to form the desired product. The reaction typically requires a catalyst and is carried out under controlled temperature and pressure to ensure high yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for efficiency and cost-effectiveness. This includes the use of continuous flow reactors and advanced purification techniques to obtain the compound in large quantities.

Chemical Reactions Analysis

1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or other reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where the imine group can be replaced by other nucleophiles such as amines or thiols, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts to facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules for various applications.

Biology: It is studied for its potential biological activity, including its interactions with enzymes and receptors, which may lead to the development of new pharmaceuticals.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the treatment of certain diseases or conditions.

Industry: The compound is used in the development of new materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-Propanone, 1-[2-[[(1,1-dimethylethyl)imino]methyl]-3-furanyl]- can be compared with other similar compounds, such as:

1-Propanone, 1-(2-furanyl)-: This compound has a similar furan ring structure but lacks the tert-butyl imine group, resulting in different chemical properties and reactivity.

2-Propanone, 1,1-dimethoxy-: This compound has a different functional group arrangement, leading to distinct chemical behavior and applications.